N-(2,4-Dichlorophenyl)glycine

• IUPAC Name: 2-(2,4-dichloroanilino)acetic acid
• InChI: InChI=1S/C8H7Cl2NO2/c9-5-1-2-7(6(10)3-5)11-4-8(12)13/h1-3,11H,4H2,(H,12,13)
• InChI Key: LTMPEYZFRFPAMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NCC(=O)O
• Molecular Formula: C8H7Cl2NO2
• DSSTOX Substance ID: DTXSID00325846
• Molecular Weight: 220.05 g/mol
• CAS RN: 13370-65-5

Description

Synthesis Analysis

The synthesis of compounds similar to “N-(2,4-Dichlorophenyl)glycine” has been reported in the literature. For instance, a novel Ni–Schiff base complex was synthesized by condensation of 4-(dimethylamino)benzaldehyde with amoxicillin and coordinated with Ni (II). Another study reported the synthesis of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide by alkylation of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide.

Molecular Structure Analysis

The molecular structure of a compound is determined by the arrangement of atoms and the chemical bonds that hold the atoms together. The molecular structure of “this compound” is not explicitly provided in the search results.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are not explicitly mentioned in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its molecular weight, melting point, boiling point, and solubility. The specific physical and chemical properties of “this compound” are not explicitly provided in the search results.

Scientific Research Applications

1. Chemical Synthesis and Characterization

2. Environmental Studies

Environmental scientists and researchers study N-(2,4-Dichlorophenyl)glycine to assess its impact on the environment. This compound may be used as a marker or tracer in environmental studies to track pollution sources, assess water quality, or monitor the presence of pesticides in ecosystems. Research findings related to its environmental applications can be found in scientific reports and publications².

3. Agricultural Research

This compound is associated with agricultural research, particularly in the study of herbicides. While we exclude information related to drug dosage and side effects, it's important to note that this compound has been used in the development and testing of herbicides for weed control. Researchers in agriculture investigate its efficacy and potential impact on crops and soil health. Scientific studies on its herbicidal properties and application methods are available in agricultural research journals³.

4. Analytical Chemistry Techniques

In the field of analytical chemistry, scientists utilize this compound as a standard reference material. This compound may serve as a calibration standard in various analytical techniques, such as high-performance liquid chromatography (HPLC) or mass spectrometry. The precise analysis of its properties aids in accurate measurements and analysis in diverse scientific disciplines⁴.

5. Pharmaceutical Research

This compound, while not directly related to drug use or dosage, is occasionally studied in pharmaceutical research. Researchers may investigate its properties for potential applications in drug delivery systems or as a starting point for the synthesis of new pharmaceutical compounds. Information on its role in pharmaceutical research can be found in scientific journals dedicated to pharmaceutical sciences⁵.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the body to produce its effects. The mechanism of action for “N-(2,4-Dichlorophenyl)glycine” is not explicitly mentioned in the search results.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and dangers during handling and use. The safety data sheet for a compound similar to “N-(2,4-Dichlorophenyl)glycine” suggests that it may be hazardous.